Cas no 2034354-71-5 (1-(3,4-dimethylphenyl)-3-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 2034354-71-5
• MF: C₁₉H₂₁N₅O
• MW: 335.402943372726
• CID: 6440247
• PubChem ID: 126852885
• Update Time: 2025-10-28

1-(3,4-dimethylphenyl)-3-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea
• 2034354-71-5
• AKOS032466294
• F6525-5784
• 1-(3,4-dimethylphenyl)-3-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]urea
• 1-(3,4-dimethylphenyl)-3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}urea

• Inchi： 1S/C19H21N5O/c1-14-3-4-18(11-15(14)2)23-19(25)21-9-10-24-13-17(12-22-24)16-5-7-20-8-6-16/h3-8,11-13H,9-10H2,1-2H3,(H2,21,23,25)
• InChI Key： MKQLNWNJABVMHQ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=C(C)C=1)NCCN1C=C(C2C=CN=CC=2)C=N1

Computed Properties

• Exact Mass: 335.17461031g/mol
• Monoisotopic Mass: 335.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3,4-dimethylphenyl)-3-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea

Introduction to 1-(3,4-Dimethylphenyl)-3-{2-[4-(Pyridin-4-Yl)-1H-Pyrazol-1-Yl]Ethyl}Urea (CAS No. 2034354-71-5)

1-(3,4-Dimethylphenyl)-3-{2-[4-(Pyridin-4-Yl)-1H-Pyrazol-1-Yl]Ethyl}Urea (CAS No. 2034354-71-5) is a complex organic compound with a unique chemical structure that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of ureas, which are widely used in drug design due to their versatility and ability to form hydrogen bonds, making them ideal for targeting various biological systems.

The molecular structure of this compound is characterized by a urea backbone, with two distinct substituents: a 3,4-dimethylphenyl group and a 2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl group. The pyridin-4-yl group introduces aromaticity and potential electron-withdrawing effects, while the pyrazole ring adds heterocyclic properties that can enhance bioavailability and binding affinity. The combination of these groups creates a molecule with promising pharmacokinetic profiles and therapeutic potential.

Recent studies have focused on the antitumor activity of this compound, particularly its ability to inhibit key enzymes involved in cancer cell proliferation. Researchers have demonstrated that 1-(3,4-dimethylphenyl)-3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}urea exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. This selectivity is attributed to its ability to target specific signaling pathways, such as the PI3K/AKT/mTOR pathway, which plays a crucial role in tumor growth and metastasis.

In addition to its antitumor properties, this compound has shown potential in the treatment of inflammatory diseases. Preclinical studies have highlighted its anti-inflammatory effects through the modulation of cytokines and inhibition of NF-kB signaling. These findings suggest that it could be a promising candidate for developing novel therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(3,4-dimethylphenyl)-3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}urea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring via cyclization reactions and the subsequent coupling with the urea moiety. Recent advancements in catalysis have enabled higher yields and improved purity, making this compound more accessible for large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses confirm its molecular structure and provide insights into its conformational flexibility, which is critical for understanding its interactions with biological targets.

In terms of pharmacokinetics, studies have shown that 1-(3,4-dimethylphenyl)-3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-Yl]Ethyl}Urea has favorable absorption profiles in preclinical models. Its lipophilic nature enhances its ability to cross biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These properties are advantageous for developing orally administered drugs with optimal bioavailability.

Safety assessment studies have also been conducted to evaluate the toxicity profile of this compound. Results indicate that it has low acute toxicity and does not induce significant organ damage at therapeutic doses. However, further long-term toxicity studies are required to fully assess its safety profile for chronic use.

Looking ahead, ongoing research is focused on optimizing the synthesis route of this compound to reduce costs and improve scalability. Additionally, efforts are being made to explore its potential as a component in combination therapies, where it could synergize with other anticancer agents to enhance efficacy while minimizing side effects.

In conclusion, CAS No. 2034354-71-5, or 1-(3,4-Dimethylphenyl)-3-{2-[4-(Pyridin-4-Yl)-1H-Pyrazol-1-Yl]Ethyl}Urea, represents a promising lead compound in drug discovery with applications spanning oncology and inflammation. Its unique chemical structure, coupled with favorable pharmacokinetic properties and emerging preclinical data, positions it as a candidate for further development into therapeutically relevant agents.